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Source Plant Plant Part Key Quantitative or Contextual Information

Norway Spruce
(Picea abies)

Roots,

Systemically

Found in mycorrhizal and non-mycorrhizal roots; fungal

infection enhances its biosynthesis [1] [2].

Sitka Spruce (Picea
sitchensis)

Bark Documented as a constituent; distribution within the tree

has been studied [2].

White Spruce (Picea
glauca)

Bark Identified as one of the major tetrahydroxystilbene

glycosides [1] [2].

Eucalyptus
(Eucalyptus globulus)

Leaves Isolated as a predominant phenolic compound; studied for

its natural insecticidal properties [3].

Experimental Protocols for Isolation and Identification

For researchers aiming to isolate and identify isorhapontin, the following workflow outlines a standard

protocol.
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Experimental workflow for isorhapontin isolation and identification.

Plant Material Preparation

Collection & Drying: Collect fresh plant material (e.g., leaves, bark). The material is often freeze-

dried to remove water and preserve labile compounds [3] [4].
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Grinding: The dried material is ground into a fine powder to increase the surface area for subsequent

extraction [3].

Extraction and Fractionation

Solvent Extraction: The powdered plant material is typically extracted using an organic solvent.
Common examples include:

Methanol for initial crude extraction [1].
Ethanol-water mixtures (e.g., 75% ethanol), which are food-grade and effective for phenolic

compounds [4].
Liquid-Liquid Partitioning: The crude extract is suspended in water and sequentially partitioned with

solvents of increasing polarity (e.g., n-hexane, ethyl acetate, n-butanol) to separate compounds. The
ethyl acetate fraction often contains the target stilbenoids [3].

Isolation, Purification, and Identification

Column Chromatography: The active fraction (e.g., ethyl acetate fraction) is subjected to column
chromatography over silica gel or Diaion-HP20 resin for further separation, yielding multiple sub-

fractions [3] [1].
Thin-Layer Chromatography (TLC): Sub-fractions are monitored using TLC on silica gel F254

plates. The presence of isorhapontin can be visualized under UV light or by using specific staining
reagents [3].

Structural Identification: The final purified compound is identified through spectroscopic methods.
Nuclear Magnetic Resonance (NMR): Provides detailed information on the molecular

structure [3] [1].
Mass Spectrometry (MS): Used to confirm the molecular weight. The monoistopic mass of

Isorhapontin is 420.142032 (C21H24O9) [5].

Key Bioactivity and Research Applications

Isorhapontin's bioactivity is a key area of scientific interest, with established and emerging research

applications.

Acetylcholinesterase (AChE) Inhibition: A prominent study on Eucalyptus globulus isolated

isorhapontin and identified it as a novel, competitive acetylcholinesterase inhibitor with an IC50
value of 12.6 μM [3]. This mode of action, distinct from organophosphates and carbamates, suggests
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its potential as a natural insecticide. The binding interaction was further validated through molecular

docking experiments [3].
Antifungal Defense: In spruce trees, isorhapontin (often accumulated as a glycoside) is part of the

inducible defense system. Fungal infection significantly increases transcript levels of stilbene
synthase (STS) genes and the production of isorhapontin, with extracts from STS-overexpressing

lines showing strong fungal growth inhibition [1].
Role as a Biosynthetic Intermediate: Isorhapontin is not synthesized directly but is produced via

the modification of resveratrol. The biosynthesis in spruce involves hydroxylation, O-methylation,
and O-glucosylation of resveratrol to yield final products like isorhapontin [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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